Cas no 297149-83-8 (5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile)

• Product Name: 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile
• CAS No: 297149-83-8
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• MDL: MFCD00834855
• CID: 2839774
• PubChem ID: 678004
• Update Time: 2025-07-21

5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• MB01507
• 5-((2-HYDROXYBENZYL)AMINO)-2-METHYLBENZENECARBONITRILE
• Oprea1_239197
• 5-{[(2-hydroxyphenyl)methyl]amino}-2-methylbenzonitrile
• AA-768/33245039
• 5-[(2-hydroxybenzyl)amino]-2-methylbenzonitrile
• 5-[(2-hydroxybenzyl)amino]-2-methylbenzenecarbonitrile
• MFCD00834855
• SR-01000309594
• AKOS005106020
• SR-01000309594-1
• 297149-83-8
• 5-(2-hydroxybenzylamino)-2-methylbenzonitrile
• JS-0903
• 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile

• MDL： MFCD00834855
• Inchi： 1S/C15H14N2O/c1-11-6-7-14(8-13(11)9-16)17-10-12-4-2-3-5-15(12)18/h2-8,17-18H,10H2,1H3
• InChI Key： KRBCZOMSLONOPR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1C=CC(C)=C(C#N)C=1

Computed Properties

• Exact Mass: 238.110613074Da
• Monoisotopic Mass: 238.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.1Ų

Additional information on 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile

Comprehensive Overview of 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile (CAS No. 297149-83-8)

5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile (CAS No. 297149-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 297149-83-8, features a hydroxybenzyl group linked to an amino moiety, which is further connected to a methylbenzenecarbonitrile backbone. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile has surged, particularly in the context of drug discovery and medicinal chemistry. Researchers are increasingly focusing on its potential applications in targeting specific enzymes or receptors, given its ability to modulate biological activity. The compound's nitrile functional group, combined with its hydroxybenzyl and methyl substituents, offers a versatile platform for synthetic modifications, enabling the development of derivatives with enhanced bioactivity.

One of the most frequently searched questions about CAS No. 297149-83-8 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including condensation and nucleophilic substitution processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural verification. These methods align with the growing emphasis on green chemistry and sustainable practices, which are hot topics in the scientific community.

The pharmacological potential of 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile is another area of intense exploration. Preliminary studies suggest its relevance in anti-inflammatory and antioxidant applications, though further clinical validation is required. This aligns with the broader trend of repurposing existing compounds for new therapeutic uses, a strategy that has gained traction due to its cost-effectiveness and reduced development timelines.

From an industrial perspective, the compound's stability and solubility profile are critical factors. 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile exhibits moderate solubility in organic solvents, making it suitable for formulation in various drug delivery systems. Its thermal stability is also noteworthy, as it remains intact under standard storage conditions, ensuring longevity in research and commercial settings.

In the realm of computational chemistry, CAS No. 297149-83-8 has been the subject of molecular docking studies to predict its interactions with biological targets. Such in silico analyses are invaluable for accelerating drug discovery pipelines, a topic frequently searched by researchers leveraging AI-driven drug design. The compound's molecular weight and logP value further contribute to its drug-likeness, adhering to Lipinski's rule of five.

Environmental and safety considerations are also paramount when handling 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. This aligns with the increasing focus on lab safety protocols and regulatory compliance in chemical research.

In summary, 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile (CAS No. 297149-83-8) represents a promising candidate for diverse applications in pharmaceutical research and biochemical studies. Its unique structural features, coupled with its potential therapeutic benefits, make it a compound of enduring interest. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives.